Cas no 2228560-74-3 (tert-butyl N-(3-acetyl-4-methoxyphenyl)carbamate)

• Product Name: tert-butyl N-(3-acetyl-4-methoxyphenyl)carbamate
• CAS No: 2228560-74-3
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5862371
• PubChem ID: 165713194
• Update Time: 2025-05-20

tert-butyl N-(3-acetyl-4-methoxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-acetyl-4-methoxyphenyl)carbamate
• EN300-1892363
• 2228560-74-3

• Inchi： 1S/C14H19NO4/c1-9(16)11-8-10(6-7-12(11)18-5)15-13(17)19-14(2,3)4/h6-8H,1-5H3,(H,15,17)
• InChI Key： AZVKCLNYBPIJEI-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C(C)=O)C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-(3-acetyl-4-methoxyphenyl)carbamate

tert-butyl N-(3-acetyl-4-methoxyphenyl)carbamate: A Comprehensive Overview

The compound with CAS No. 2228560-74-3, commonly referred to as tert-butyl N-(3-acetyl-4-methoxyphenyl)carbamate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself is a testament to its complex structure, combining elements of both acetylation and methoxylation, which contribute to its versatile chemical behavior.

tert-butyl N-(3-acetyl-4-methoxyphenyl)carbamate is characterized by its phenyl ring substituted with an acetyl group at the 3-position and a methoxy group at the 4-position. The tert-butyl group attached to the nitrogen atom further enhances the molecule's stability and reactivity. This combination of functional groups makes it a valuable compound in synthetic chemistry, particularly in the synthesis of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of tert-butyl N-(3-acetyl-4-methoxyphenyl)carbamate in drug discovery. Researchers have explored its role as a precursor in the synthesis of pharmaceutical agents, where its ability to undergo various transformations has been exploited. For instance, the acetyl group can be readily modified to introduce new functionalities, while the methoxy group provides a platform for further derivatization. These properties make it an ideal building block for constructing complex molecular architectures.

In addition to its pharmaceutical applications, tert-butyl N-(3-acetyl-4-methoxyphenyl)carbamate has shown promise in agricultural chemistry. Its ability to act as a plant growth regulator has been investigated, with studies suggesting that it can influence plant metabolism and stress responses. This opens up new avenues for its use in crop protection and enhancement technologies.

The synthesis of tert-butyl N-(3-acetyl-4-methoxyphenyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the acetyl and methoxy groups is followed by carbamate formation through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an environmental perspective, tert-butyl N-(3-acetyl-4-methoxyphenyl)carbamate has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific conditions, the compound can undergo enzymatic degradation, making it a more sustainable option compared to traditional chemicals. This aligns with the growing demand for green chemistry practices in various industries.

In conclusion, tert-butyl N-(3-acetyl-4-methoxyphenyl)carbamate is a multifaceted compound with applications spanning pharmaceuticals, agriculture, and materials science. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in modern organic chemistry.